Cas no 1357626-56-2 (2-Propenoic acid, 2-methyl-, (1,2,2,3,3,4,4,5-octafluorocyclopentyl)methyl ester)

• Product Name: 2-Propenoic acid, 2-methyl-, (1,2,2,3,3,4,4,5-octafluorocyclopentyl)methyl ester
• CAS No: 1357626-56-2
• MF: C₁₀H₈F₈O₂
• MW: 312.156551361084
• MDL: MFCD29066251
• CID: 5189151
• Update Time: 2026-03-05

2-Propenoic acid, 2-methyl-, (1,2,2,3,3,4,4,5-octafluorocyclopentyl)methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-methyl-, (1,2,2,3,3,4,4,5-octafluorocyclopentyl)methyl ester

• MDL： MFCD29066251
• Inchi： 1S/C10H8F8O2/c1-4(2)5(19)20-3-7(12)6(11)8(13,14)10(17,18)9(7,15)16/h6H,1,3H2,2H3
• InChI Key： CWYMHGHJLVFSNA-UHFFFAOYSA-N
• SMILES： C(OCC1(F)C(F)C(F)(F)C(F)(F)C1(F)F)(=O)C(C)=C

Additional information on 2-Propenoic acid, 2-methyl-, (1,2,2,3,3,4,4,5-octafluorocyclopentyl)methyl ester

Introduction to 2-Propenoic acid, 2-methyl-, (1,2,2,3,3,4,4,5-octafluorocyclopentyl)methyl ester (CAS No. 1357626-56-2) and Its Applications in Modern Chemical Biology

The compound 2-Propenoic acid, 2-methyl-, (1,2,2,3,3,4,4,5-octafluorocyclopentyl)methyl ester, identified by the CAS number 1357626-56-2, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This molecule, characterized by its unique structural framework featuring an octafluorocyclopentyl moiety attached to a methyl ester of methacrylic acid, has garnered significant attention in recent years due to its potential applications in drug discovery and bioconjugation technologies.

The structural complexity of this compound arises from the presence of multiple fluorine atoms substituting the cyclopentane ring. Fluorine atoms are renowned for their ability to modulate the electronic properties of molecules, influencing both metabolic stability and binding affinity. In particular, the octafluorocyclopentyl group enhances lipophilicity while simultaneously introducing rigidity to the molecular scaffold. This combination makes it an attractive candidate for designing bioactive molecules with improved pharmacokinetic profiles.

In recent years, the pharmaceutical industry has witnessed a surge in the development of fluorinated compounds as key structural motifs in drug candidates. The use of fluorine atoms has been extensively studied for their ability to improve metabolic stability, enhance binding interactions with biological targets, and even modulate pharmacological activity. For instance, fluorinated analogs of nonsteroidal anti-inflammatory drugs (NSAIDs) have demonstrated superior efficacy and reduced side effects compared to their non-fluorinated counterparts. Similarly, fluorinated nucleoside analogs have shown promise in antiviral therapies.

The (1,2,2,3,3,4,4,5-octafluorocyclopentyl)methyl ester moiety in CAS No. 1357626-56-2 is particularly noteworthy for its potential in bioconjugation chemistry. Ester groups are frequently employed as reactive handles for linking biomolecules such as peptides and proteins to larger drug-like scaffolds. The introduction of the octafluorocyclopentyl group not only enhances hydrophobicity but also provides stability against hydrolysis under physiological conditions. This makes it an ideal candidate for designing probes and therapeutics that require prolonged circulation times or targeted delivery systems.

One of the most exciting applications of this compound is in the realm of targeted therapy. The lipophilic nature of the octafluorocyclopentyl group allows for efficient penetration into cellular membranes, making it suitable for designing small-molecule probes that can enter cells and interact with intracellular targets. Additionally, the methacrylic acid moiety can be further functionalized through click chemistry reactions such as Michael additions or Diels-Alder cycloadditions. These reactions enable the facile attachment of a wide range of biomolecules without compromising structural integrity.

Recent studies have highlighted the utility of fluorinated cycloalkanes in modulating enzyme activity and receptor binding. For example, fluorinated analogs of corticosteroids have been shown to exhibit enhanced binding affinity to glucocorticoid receptors while maintaining high selectivity over mineralocorticoid receptors. Similarly, fluorinated inhibitors of kinases have demonstrated improved potency and duration of action compared to traditional inhibitors. The compound under discussion shares these characteristics and holds promise for similar applications.

The synthesis of CAS No. 1357626-56-2 involves multi-step organic transformations that showcase modern synthetic methodologies. The introduction of multiple fluorine atoms into a cycloalkane framework typically requires specialized reagents and conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions or copper-mediated radical processes are often employed to achieve these transformations efficiently. These synthetic strategies not only highlight the ingenuity behind creating complex molecular architectures but also underscore the importance of cutting-edge chemical methodologies in drug development.

In conclusion,CAS No 1357626-56-2 exemplifies how structural innovation can lead to novel therapeutic agents with enhanced properties. Its unique combination of lipophilicity provided by the octafluorocyclopentyl group and reactivity offered by the methyl ester functionality makes it a versatile building block for pharmaceutical research. As our understanding of biological systems continues to evolve at a rapid pace,this compound is poised to play a significant role in next-generation drug discovery efforts aimed at addressing unmet medical needs.